Cas no 1258708-71-2 (N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno2,3-cpyrazole-5-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno2,3-cpyrazole-5-carboxamide
• CAS No: 1258708-71-2
• MF: C₁₄H₁₆N₄OS
• MW: 288.368041038513
• CID: 6033840
• PubChem ID: 47445659
• Update Time: 2025-06-14

N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno2,3-cpyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno2,3-cpyrazole-5-carboxamide
• Z878668764
• EN300-26681492
• N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide
• 1258708-71-2
• N-(1-cyanocyclobutyl)-N,1,3-trimethylthieno[2,3-c]pyrazole-5-carboxamide
• AKOS034649258

• Inchi： 1S/C14H16N4OS/c1-9-10-7-11(20-13(10)18(3)16-9)12(19)17(2)14(8-15)5-4-6-14/h7H,4-6H2,1-3H3
• InChI Key： QQBGZJYPHHQORM-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C)=NN2C)C=C1C(N(C)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 288.10448232g/mol
• Monoisotopic Mass: 288.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.2Ų

Additional information on N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno2,3-cpyrazole-5-carboxamide

Comprehensive Overview of N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 1258708-71-2)

The compound N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide, identified by its CAS No. 1258708-71-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thieno[2,3-c]pyrazole core and cyanocyclobutyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or metabolic modulator, aligning with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for novel heterocyclic compounds like N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has surged due to their versatility in addressing unmet medical needs. The compound's carboxamide group and methyl-substituted pyrazole ring contribute to its stability and bioavailability, key factors in drug development. This aligns with frequent search queries such as "new small molecule therapeutics" and "pyrazole derivatives in drug design," reflecting the scientific community's focus on innovative chemical entities.

The synthesis of CAS No. 1258708-71-2 involves multi-step organic reactions, often starting from thiophene precursors. Its cyano functionality introduces polar character, enhancing solubility—a critical parameter for bioactive compounds. Discussions in academic forums frequently highlight its potential role in cancer research, as evidenced by searches for "thienopyrazole anticancer agents." However, it's essential to note that current studies remain preclinical, with no approved therapeutic applications to date.

From an industrial perspective, N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide exemplifies the growing importance of structure-activity relationship (SAR) optimization. Its three-dimensional cyclobutyl scaffold offers conformational rigidity, a feature increasingly sought after in fragment-based drug discovery. This connects with trending topics like "3D molecular complexity in medicinal chemistry" and "scaffold hopping strategies," which dominate contemporary literature searches.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The presence of both hydrogen bond acceptors (cyan and carbonyl groups) and hydrophobic regions (methyl and thiophene groups) makes it a fascinating case study for molecular interaction analyses. These properties resonate with frequently asked questions like "how to analyze complex heterocycles" and "role of nitrogen-rich scaffolds in drug design."

Environmental and safety profiles of 1258708-71-2 remain under investigation, with particular attention to its biodegradation pathways—a hot topic in green chemistry circles. The compound's low molecular weight (MW 288.36 g/mol) and moderate partition coefficient (predicted LogP ~2.1) suggest favorable ADME properties, making it relevant to searches about "drug-like molecules criteria" and "lead compound optimization."

Future research directions for this thienopyrazole derivative may explore its potential in neurological disorders, given the structural similarities to known CNS-active compounds. The scientific community continues to investigate its structure-property relationships, particularly regarding blood-brain barrier penetration—a subject generating numerous search queries like "brain-penetrant molecules design."

In conclusion, N-(1-cyanocyclobutyl)-N,1,3-trimethyl-1H-thieno[2,3-c]pyrazole-5-carboxamide represents an intriguing case of medicinal chemistry innovation. Its combination of rigid cyclic systems and polar functional groups offers multiple vectors for structural modification, addressing current challenges in selective target engagement. As research progresses, this compound may emerge as a valuable tool in understanding molecular recognition processes or as a precursor to clinically relevant agents.